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molecular formula C9H6F6O B2775927 2,2,2-Trifluoro-1-[4-(trifluoromethyl)phenyl]ethan-1-ol CAS No. 150698-81-0

2,2,2-Trifluoro-1-[4-(trifluoromethyl)phenyl]ethan-1-ol

Cat. No. B2775927
CAS RN: 150698-81-0
M. Wt: 244.136
InChI Key: HGNBZXDFLLAPLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673908B2

Procedure details

According to Reference Example 8-2, by use of 4-(trifluoromethyl)benzaldehyde (100 μL, 0.732 mmol), potassium carbonate (20.2 mg, 0.146 mmol), (trifluoromethyl)trimethylsilane (162 μL, 1.10 mmol) and N,N-dimethylformamide (2.0 mL), the mixture was stirred and reacted at room temperature for 1 hour. Then, purification by silica gel column chromatography (chloroform/methanol=9/1) was performed to give 1-(trifluoromethyl)-4-(2,2,2-trifluoro-1-hydroxyethyl)-benzene (Compound CF) (102 mg, yield: 57%).
Name
4-(trifluoromethyl)benzaldehyde
Quantity
100 μL
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
20.2 mg
Type
reactant
Reaction Step Two
Name
(trifluoromethyl)trimethylsilane
Quantity
162 μL
Type
reactant
Reaction Step Three
Name
N,N-dimethylformamide
Quantity
2 mL
Type
solvent
Reaction Step Four
Name
1-(trifluoromethyl)-4-(2,2,2-trifluoro-1-hydroxyethyl)-benzene
Yield
57%

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:12])([F:11])[C:3]1[CH:10]=[CH:9][C:6]([CH:7]=[O:8])=[CH:5][CH:4]=1.C(=O)([O-])[O-].[K+].[K+].[F:19][C:20]([Si](C)(C)C)([F:22])[F:21]>CN(C)C=O>[F:1][C:2]([F:11])([F:12])[C:3]1[CH:10]=[CH:9][C:6]([CH:7]([OH:8])[C:20]([F:22])([F:21])[F:19])=[CH:5][CH:4]=1 |f:1.2.3|

Inputs

Step One
Name
4-(trifluoromethyl)benzaldehyde
Quantity
100 μL
Type
reactant
Smiles
FC(C1=CC=C(C=O)C=C1)(F)F
Step Two
Name
potassium carbonate
Quantity
20.2 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Step Three
Name
(trifluoromethyl)trimethylsilane
Quantity
162 μL
Type
reactant
Smiles
FC(F)(F)[Si](C)(C)C
Step Four
Name
N,N-dimethylformamide
Quantity
2 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted at room temperature for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
Then, purification by silica gel column chromatography (chloroform/methanol=9/1)

Outcomes

Product
Name
1-(trifluoromethyl)-4-(2,2,2-trifluoro-1-hydroxyethyl)-benzene
Type
product
Smiles
FC(C1=CC=C(C=C1)C(C(F)(F)F)O)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 102 mg
YIELD: PERCENTYIELD 57%
YIELD: CALCULATEDPERCENTYIELD 57.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.